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Introduction
Lipopolysaccharide (LPS), a component of the outer membrane of Gram-negative bacteria, is a

potent activator of the innate immune response. A key event in LPS-induced inflammation is

the activation of cytosolic phospholipase A2 (cPLA2), which leads to the release of arachidonic

acid (AA) and the subsequent production of pro-inflammatory eicosanoids such as

prostaglandins and leukotrienes. The arachidonyl trifluoromethyl ketone, AACOCF3, is a widely

used inhibitor of cPLA2 and serves as a valuable tool for studying the role of this enzyme in

inflammatory processes. These application notes provide a detailed overview of the signaling

pathway, quantitative data on inhibition, and experimental protocols for investigating the effects

of AACOCF3 on LPS-induced cPLA2 activation.
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LPS initiates a signaling cascade by binding to Toll-like receptor 4 (TLR4) on the surface of

immune cells, such as macrophages. This binding event triggers the recruitment of adaptor

proteins, primarily MyD88 and TRIF, leading to the activation of downstream signaling

pathways. These pathways include the mitogen-activated protein kinases (MAPKs), specifically

p38 and ERK. Activated MAPKs then phosphorylate cPLA2 on serine residues (e.g., Ser505),

leading to its activation and translocation to the membrane. Once at the membrane, cPLA2

catalyzes the hydrolysis of phospholipids to release arachidonic acid.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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